HA-15 free base

• CAS No.: 1609402-14-3
• Product Name: HA-15 free base
• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.574
• IUPAC Name: N-[4-[3-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]phenyl]-1,3-thiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C23H22N4O3S2/c1-15(28)24-23-25-20(14-31-23)16-7-4-8-17(13-16)26-32(29,30)22-12-6-9-18-19(22)10-5-11-21(18)27(2)3/h4-14,26H,1-3H3,(H,24,25,28)
• Standard InChIKey: LBSMEKVVMYSTIH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NC(=CS1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC4=C3C=CC=C4N(C)C
• Appearance: Solid powder
• Description: HA15 is a specifc inhibitor of the chaperone BiP (Binding immunoglobulin protein, GRP78 or HSPA5). HA15 displayed anti-cancerous activity on all melanoma cells tested, including cells isolated from patients and cells that developed resistance to BRAF inhibitors. HA15 also exhibited strong efficacy in xenograft mouse models with melanoma cells either sensitive or resistant to BRAF inhibitors. Transcriptomic, proteomic, and biochemical studies identified the chaperone BiP/GRP78/HSPA5 as the specific target of HA15 and demonstrated that the interaction increases ER stress, leading to melanoma cell death by concomitant induction of autophagic and apoptotic mechanisms.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HA15; HA-15; HA 15.
• Reference: 1. Compounds Triggering ER Stress Exert Anti-​Melanoma Effects and Overcome BRAF Inhibitor Resistance; 2. Preparation of arylsulfonamido thiazole derivs. as antitumor agents
• PubChem Compound: 73890923
• Last Modified: Dec 05 2021